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Executive Summary

The synthesis of medium-sized rings (8—11 members), such as azecan-2-one, has historically
been impeded by unfavorable entropic factors and transannular strain (Prelog strain).
Traditional methods like direct lactamization often require high dilution (103 M) to avoid
oligomerization, rendering them unsuitable for scale-up.

This guide details a One-Pot Conjugate Addition/Ring Expansion (CARE) Cascade, a robust
protocol that converts smaller, stable lactam/imide precursors into 10-membered rings under
mild conditions. This method utilizes an "amino acid insertion" strategy, allowing for the rapid
generation of diverse macrocyclic libraries suitable for drug discovery.

Mechanistic Insight & Causality[1]

The CARE cascade operates on the principle of "Zip-Reaction" type expansion, leveraging the
thermodynamic stability of the amide bond to drive the expansion of a strained or activated
precursor.
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The CARE Mechanism|[2]

e Activation: The starting material is an

-acryloyl imide (derived from a smaller lactam, e.g., piperidin-2-one, or amino acid). The
exocyclic alkene serves as a "trap" for nucleophiles.

» Conjugate Addition: A primary amine (or amino acid ester) acts as a nucleophile, attacking
the

-position of the acryloyl group. This is the "One-Pot" trigger.

 Intramolecular Transamidation: The resulting secondary amine attacks the endocyclic
carbonyl of the imide.

e Ring Expansion: The tetrahedral intermediate collapses, cleaving the original C-N bond and
expanding the ring by the length of the acryloyl linker (typically +4 atoms).

DOT Diagram: CARE Cascade Mechanism
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Figure 1. Mechanistic flow of the Conjugate Addition/Ring Expansion (CARE) cascade
converting a smaller imide into a medium-sized lactam.[1]

Experimental Protocol

Method A: The CARE Cascade (Primary One-Pot
Protocol)

This method is preferred for generating libraries of N-functionalized azecan-2-ones.[1]

Reagents:
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e Precursor:
-acryloyl-piperidin-2-one (or analogous 6-membered imide).[1]

e Nucleophile: Primary amine (1.1 equiv).[2] Can be an amino acid ester (e.g., Gly-OMe) for
peptidomimetic synthesis.

e Solvent: Methanol (MeOH) or Dichloromethane (DCM).[1]
o Conditions: Room Temperature (RT), 4-12 hours.
Step-by-Step Procedure:

o Preparation (Pre-Pot): Synthesize the

-acryloyl precursor by reacting piperidin-2-one with acryloyl chloride (1.2 equiv) and LIHMDS
(1.1 equiv) in THF at -78°C. Isolate this stable intermediate.[1]

e One-Pot Expansion:
o Dissolve

-acryloyl-piperidin-2-one (1.0 mmol) in anhydrous MeOH (2.0 mL, 0.5 M concentration).
Note: High dilution is NOT required here, unlike direct lactamization.

o Add the primary amine (1.1 mmol) dropwise.

o Stir the mixture at room temperature. Monitor via TLC (EtOAc/Hexane) or LC-MS.[1] The
reaction typically completes within 4 hours.

o Workup:
o Evaporate the solvent under reduced pressure.

o Purification: The residue is often clean enough for direct use. If necessary, purify via flash
column chromatography (SiOz, 0-10% MeOH in DCM).

Self-Validating Check:
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e Success Indicator: Disappearance of the acrylate alkene signals in *H NMR (

5.8-6.5 ppm) and appearance of the expanded lactam methylene signals.

Method B: Ring-Closing Metathesis (RCM) (Alternative)

Use this method if the specific amino acid backbone is required within the ring itself (e.g., from
Allylglycine).

Protocol Summary:
e Coupling: Couple
-Boc-Allylglycine with 5-hexenylamine using EDC/HOBL.

o RCM: Dissolve the diene (0.005 M in DCM) and add Grubbs Il catalyst (5 mol%). Reflux for
12h.

e Hydrogenation: Pd/C, Hz (1 atm) to reduce the alkene to the saturated azecan-2-one.

Data & Optimization

The following table summarizes the efficiency of the CARE cascade for various substrates.
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Troubleshooting Guide:

e Problem: Low conversion.

o Solution: Increase solvent polarity (switch from DCM to MeOH) to stabilize the zwitterionic

intermediate.

e Problem: Polymerization.

o Solution: Ensure the concentration does not exceed 0.5 M. While high dilution isn't strictly

necessary, very high concentrations (>1 M) favor intermolecular Michael addition.

e Problem: Hydrolysis of Imide.

o Solution: Use anhydrous solvents. Moisture can hydrolyze the imide ring before expansion

OCcurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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